p-Aminosalicylic acid sodium salt dihydrate
p-Aminosalicylic acid sodium salt dihydrate
Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against Mycobacterium tuberculosis by competing with PABA for enzymes involved in folate synthesis, thereby suppressing growth and reproduction of M. tuberculosis, eventually leading to cell death.
Brand Name:
Vulcanchem
CAS No.:
6018-19-5
VCID:
VC0007424
InChI:
InChI=1S/C7H7NO3.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,9H,8H2,(H,10,11);/q;+1
SMILES:
C1=CC(=C(C=C1N)O)C(=O)O.[Na+]
Molecular Formula:
C₇H₇NO₃.₂H₂O.Na
Molecular Weight:
176.12 g/mol
p-Aminosalicylic acid sodium salt dihydrate
CAS No.: 6018-19-5
Inhibitors
VCID: VC0007424
Molecular Formula: C₇H₇NO₃.₂H₂O.Na
Molecular Weight: 176.12 g/mol
| CAS No. | 6018-19-5 |
|---|---|
| Product Name | p-Aminosalicylic acid sodium salt dihydrate |
| Molecular Formula | C₇H₇NO₃.₂H₂O.Na |
| Molecular Weight | 176.12 g/mol |
| IUPAC Name | sodium;4-amino-2-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C7H7NO3.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,9H,8H2,(H,10,11);/q;+1 |
| Standard InChIKey | GMUQJDAYXZXBOT-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1N)O)C(=O)O.[Na+] |
| Canonical SMILES | C1=CC(=C(C=C1N)O)C(=O)[O-].O.O.[Na+] |
| Description | Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against Mycobacterium tuberculosis by competing with PABA for enzymes involved in folate synthesis, thereby suppressing growth and reproduction of M. tuberculosis, eventually leading to cell death. |
| Related CAS | 65-49-6 (Parent) |
| Reference | [1]. Zheng J, et al. para-Aminosalicylic acid is a prodrug targeting dihydrofolate reductase in Mycobacterium tuberculosis. J Biol Chem. 2013 Aug 9;288(32):23447-56.[2]. Sy SK, et al. N-acetyltransferase genotypes and the pharmacokinetics and tolerability of para-aminosalicylic acid in drug-resistant pulmonary tuberculosis patients. Antimicrob Agents Chemother. 2015 May 11. pii: AAC.04049-14. |
| PubChem Compound | 16051922 |
| Last Modified | Nov 11 2021 |
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